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Compound of Interest

Compound Name:
N-(tert-Butoxycarbonyl)-4-sulfanyl-

L-phenylalanine

CAS No.: 88170-93-8

Cat. No.: B13151719

Get Quote

Synthesis, Stability, and Applications in Native
Chemical Ligation
Part 1: Molecular Profile & Chemical Identity
The molecule in question is 4-mercaptophenylalanine (Phe(4-SH)), protected at the

-amine with a tert-butyloxycarbonyl (Boc) group. Unlike standard cysteine, the thiol group is
attached directly to the aromatic phenyl ring at the para position (C4), classifying it as an aryl
thiol.

IUPAC Name: (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-

sulfanylphenyl)propanoic acid

Common Abbreviations: Boc-4-thio-Phe, Boc-Phe(4-SH)-OH, Boc-MPhe.

Molecular Formula:
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Key Property: The aryl thiol (

) is significantly more acidic than the alkyl thiol of cysteine (

). This allows it to function as a potent nucleophile at neutral or slightly acidic pH, making it
superior for specific ligation chemistries.

Structural Configuration: The "Boc-protected derivative" typically refers to the stable precursor

used in peptide synthesis. Because free aryl thiols are prone to rapid oxidation (forming

disulfides), the thiol is often protected with a Trityl (Trt) or tert-butyl (tBu) group during the

building block phase.

Component Chemical Group Function

Backbone L-Phenylalanine
Provides native hydrophobic

core structure.

N-Terminus Boc (tert-Butyloxycarbonyl)
Protects amine; removed by

TFA (acidolysis).

Side Chain 4-Mercapto (-SH)
Reactive handle for NCL,

alkylation, or stapling.

S-Protection Trt (Trityl) / tBu
Prevents oxidative dimerization

during storage/synthesis.

Part 2: Synthesis Protocol (Self-Validating System)
Direct sulfuration of phenylalanine is difficult. The industry-standard protocol utilizes a

Palladium-catalyzed C–S cross-coupling (Buchwald-Hartwig type) starting from commercially

available Boc-4-iodo-L-phenylalanine.

Reaction Pathway
The synthesis couples a protected thiol source (e.g., Trityl thiol or 2-ethylhexyl 3-

mercaptopropionate) with the aryl iodide.

Reagents:

Substrate: Boc-4-iodo-L-Phe-OH (1.0 eq)
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Thiol Source: Triphenylmethanethiol (Trt-SH) (1.1 eq) or Potassium Thioacetate (for thioester

intermediate).

Catalyst:

(2.5 mol%)

Ligand: Xantphos (5 mol%) – Critical for preventing racemization.

Base: DIPEA (2.0 eq) in 1,4-Dioxane/Toluene (1:1).

Step-by-Step Methodology
Degassing (Critical): The reaction is highly sensitive to oxygen. Sparge all solvents with

Argon for 30 minutes prior to mixing. Oxidation of the catalyst will kill the cycle.

Catalyst Pre-complexation: Mix

and Xantphos in a small volume of solvent under Argon for 5 minutes until the solution turns
a deep distinct color (often dark purple/brown), indicating active catalyst formation.

Coupling: Add the Boc-4-iodo-Phe-OH, Trt-SH, and base. Heat to 80°C for 12–16 hours.

Checkpoint: Monitor by LC-MS.[1] The starting material (Iodo-Phe) peak should disappear.

A new peak corresponding to Boc-Phe(4-S-Trt)-OH (

) will emerge.

Workup: Cool to RT. Filter through Celite to remove Palladium black. Concentrate in vacuo.

Purification: Flash column chromatography (Hexane:EtOAc with 1% Acetic Acid).

Note: The product is an acid; the 1% AcOH prevents streaking on silica.
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Figure 1: Palladium-catalyzed synthesis workflow for generating the Boc-Phe(4-S-Trt)-OH

building block and subsequent activation.

Part 3: Applications in Drug Development & Chemical
Biology
The primary utility of Boc-4-thio-L-phenylalanine lies in Native Chemical Ligation (NCL) at

phenylalanine sites—a feat impossible with standard amino acids.

1. Traceless Ligation (The "Phe-Surrogate" Strategy)
Standard NCL requires an N-terminal Cysteine. This leaves a Cys scar in the final protein. 4-

Mercaptophenylalanine mimics the geometry of Phenylalanine but possesses the nucleophilic

thiol required for ligation.

Mechanism:

Ligation: The N-terminal 4-mercaptophenylalanine attacks a C-terminal peptide thioester

(transthioesterification).

S-to-N Shift: Spontaneous rearrangement forms the native amide bond.

Desulfurization: Treatment with Nickel Boride (

) or Raney Nickel removes the sulfur atom.

Result: The 4-mercaptophenylalanine is converted into native Phenylalanine, leaving no

trace of the ligation handle.

2. Site-Specific Bioconjugation
Because the aryl thiol (

6.0) is more acidic than Cysteine (

8.5), you can selectively alkylate 4-thio-Phe at pH 5.0–6.0. At this pH, Cysteine residues are
protonated (neutral) and unreactive, while 4-thio-Phe is deprotonated (thiolate anion) and
highly reactive.
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Use Case: Attaching fluorophores or drug payloads to a specific site in a protein containing

native cysteines without off-target labeling.

3. Peptide Stapling
Boc-4-thio-Phe can be paired with a second thiol (Cys or another 4-thio-Phe) to form a rigid

aryl-disulfide staple. This constrains the peptide into an

-helical conformation, improving cell permeability and metabolic stability.
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Figure 2: The "Phe-Surrogate" Native Chemical Ligation workflow. The 4-thio group facilitates

the bond formation and is subsequently removed to yield native Phenylalanine.

Part 4: Handling, Storage, and Quality Control
The free thiol form of 4-thio-phenylalanine is extremely susceptible to oxidation due to the

stability of the aryl disulfide dimer.

Storage Protocol:

Solid State: Store the Boc-protected, S-protected (e.g., S-Trt) form at -20°C. It is stable for

years.

Free Thiol Solution: If you deprotect the amino acid, use immediately.

Buffer Additive: Always include 1–5 mM TCEP (Tris(2-carboxyethyl)phosphine) in buffers

when handling the free thiol to prevent dimerization. Avoid DTT if downstream reactions

involve metal catalysts (like Nickel), as DTT coordinates metals strongly.

QC Parameters (HPLC/MS):

Oxidation Artifacts: In LC-MS, look for a "dimer" peak at

. If observed, reduce the sample with TCEP before use.

Racemization Check: Use Marfey’s reagent or chiral HPLC to ensure the L-configuration was

maintained during the Pd-coupling synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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